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Compound of Interest

Compound Name: Valylhistidine

Cat. No.: B150414 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of dipeptides such as Valylhistidine is crucial for both personal safety and research

integrity. This guide provides immediate safety protocols, operational plans for handling, and

disposal procedures to foster a secure laboratory environment. While Valylhistidine is not

classified as a hazardous substance or mixture, it should be handled with care, as the

chemical, physical, and toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

prevent contamination when handling Valylhistidine. A risk assessment should be conducted

for specific laboratory tasks to determine if additional PPE is required.[2]
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Aerosol
Generation

Body Protection Laboratory coat.[3]
Chemical-resistant or

disposable coveralls.

Hand Protection Disposable nitrile gloves.[3]

Double gloving or Silver Shield

gloves under disposable nitrile

gloves for enhanced

protection.[4]

Eye & Face Protection
Safety glasses with side-

shields (marked with "Z87").[4]

Full-face shield or safety

goggles for splash hazards.[3]

[5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.[2]

N95 respirator or higher if

there is a risk of aerosolization

or when handling large

quantities of powdered

peptide.[2][3]

Foot Protection Closed-toe shoes.[3]

Chemical-resistant boots for

large-scale operations or spill

response.

Operational Plan: Handling Valylhistidine
1. Preparation and Weighing (in a chemical fume hood or designated area):

Ensure the work area is clean and free of clutter.

Wear the appropriate PPE as specified in the table above.

When handling the lyophilized powder, use a respirator or dust mask to avoid inhalation of

fine particles.[3]

Allow the vial to warm to room temperature in a desiccator before opening to prevent

moisture absorption.[3]
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2. Dissolution:

Select an appropriate solvent. Valylhistidine solubility information should be consulted from

the supplier's data sheet.

Add the solvent to the vial and mix gently by swirling or vortexing. Sonication can be used to

aid dissolution, but avoid excessive heating.[3]

3. Aliquoting and Storage:

For long-term storage, it is recommended to aliquot the peptide solution into smaller, single-

use vials to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the peptide name, concentration, and date.[3]

Store the product under the recommended conditions as per the Certificate of Analysis,

typically in a tightly closed container in a cool, dry place.[5]

Disposal Plan
Proper disposal is essential for laboratory safety and regulatory compliance. Valylhistidine
should be treated as chemical waste and not be disposed of down the drain or in regular trash.

[3]

Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,

and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[3]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[3]

Follow all federal, state, and local environmental regulations for chemical waste disposal.[5]

One method for disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Experimental Protocols
Accidental Release Measures:
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Personal Precautions: Wear appropriate PPE, including a respirator, chemical safety

goggles, rubber boots, and heavy rubber gloves.[5] Avoid breathing dust.[6]

Environmental Precautions: Prevent the product from entering drains.[6]

Methods for Cleaning Up: Sweep up the spilled solid material, place it in a bag, and hold it

for waste disposal, avoiding dust generation.[5] Clean the affected area thoroughly.

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[5]

Skin Contact: In case of skin contact, wash with plenty of water. Remove contaminated

clothing.[5]

Eye Contact: In case of eye contact, rinse with plenty of water. Seek medical attention if

irritation persists.[5]

Ingestion: If swallowed, rinse your mouth with water. Call a physician.[5][7]
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Hazard Assessment

PPE Selection

Start: Handling Valylhistidine

Assess Task-Specific Risks:
- Quantity

- Physical Form (Solid/Liquid)
- Potential for Aerosolization/Splashing

Body Protection:
- Lab Coat (Minimum)

- Chemical-Resistant Suit (High Risk)

Select Appropriate Level

Hand Protection:
- Nitrile Gloves (Minimum)

- Double Gloving (High Risk)

Select Appropriate Level

Eye/Face Protection:
- Safety Glasses with Side Shields (Minimum)

- Face Shield/Goggles (Splash Risk)

Select Appropriate Level

Respiratory Protection:
- None (Low Risk, Well-Ventilated)

- N95 Respirator (Aerosol Risk)

Select Appropriate Level

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Valylhistidine.
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Preparation

Handling

Disposal

Don Appropriate PPE

Prepare Clean Workspace

Weigh Powder in Hood/
Designated Area

Dissolve in Appropriate Solvent

Aliquot for Storage

Collect Contaminated Solid Waste
(Gloves, Tips, Vials)

Used consumables

Collect Liquid Waste Solutions

Excess solution

Dispose as Chemical Waste
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Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Valylhistidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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